Cas no 898754-56-8 (2-Azetidinomethyl-3'-carboethoxybenzophenone)
2-Azetidinomethyl-3'-carboethoxybenzophenone Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-[2-(azetidin-1-ylmethyl)benzoyl]benzoate
- CTK5G3922
- AG-H-63700
- 2-azetidinomethyl-3'-carboethoxybenzophenone
- 2-AZETIDIN-1-YLMETHYL-3'-CARBOETHOXYBENZOPHENONE
- Benzoic acid, 3-[2-(1-azetidinylmethyl)benzoyl]-, ethyl ester
- 2-Azetidinomethyl-3'-carboethoxybenzophenone
-
- MDL: MFCD03842584
- Inchi: 1S/C20H21NO3/c1-2-24-20(23)16-9-5-8-15(13-16)19(22)18-10-4-3-7-17(18)14-21-11-6-12-21/h3-5,7-10,13H,2,6,11-12,14H2,1H3
- InChI Key: XRZNANMAVAUXJN-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=CC(C(=O)C2=CC=CC=C2CN2CCC2)=C1
Computed Properties
- Exact Mass: 323.15200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
Experimental Properties
- Density: 1.185±0.06 g/cm3(Predicted)
- Boiling Point: 487.2±35.0 °C(Predicted)
- PSA: 46.61000
- LogP: 3.23790
- pka: 8.21±0.10(Predicted)
2-Azetidinomethyl-3'-carboethoxybenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A097245-250mg |
2-Azetidinomethyl-3'-carboethoxybenzophenone |
898754-56-8 | 250mg |
$ 440.00 | 2022-06-08 | ||
| TRC | A097245-500mg |
2-Azetidinomethyl-3'-carboethoxybenzophenone |
898754-56-8 | 500mg |
$ 735.00 | 2022-06-08 | ||
| Chemenu | CM284179-1g |
Methyl 3-(2-(azetidin-1-ylmethyl)benzoyl)benzoate |
898754-56-8 | 95% | 1g |
$409 | 2021-06-09 | |
| Chemenu | CM284179-5g |
Methyl 3-(2-(azetidin-1-ylmethyl)benzoyl)benzoate |
898754-56-8 | 95% | 5g |
$1320 | 2021-06-09 | |
| Chemenu | CM284179-1g |
Methyl 3-(2-(azetidin-1-ylmethyl)benzoyl)benzoate |
898754-56-8 | 95% | 1g |
$524 | 2024-07-21 | |
| Crysdot LLC | CD11024505-1g |
Methyl 3-(2-(azetidin-1-ylmethyl)benzoyl)benzoate |
898754-56-8 | 95+% | 1g |
$433 | 2024-07-19 | |
| Crysdot LLC | CD11024505-5g |
Methyl 3-(2-(azetidin-1-ylmethyl)benzoyl)benzoate |
898754-56-8 | 95+% | 5g |
$1401 | 2024-07-19 |
2-Azetidinomethyl-3'-carboethoxybenzophenone Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-Azetidinomethyl-3'-carboethoxybenzophenone
Introduction to 2-Azetidinomethyl-3'-carboethoxybenzophenone (CAS No. 898754-56-8) in Modern Chemical and Pharmaceutical Research
2-Azetidinomethyl-3'-carboethoxybenzophenone, identified by the chemical identifier CAS No. 898754-56-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound, characterized by its unique structural framework, combines a benzophenone moiety with an azetidine ring and a carboethoxy substituent, making it a versatile intermediate in the synthesis of biologically active molecules.
The benzophenone core of 2-Azetidinomethyl-3'-carboethoxybenzophenone is well-known for its role as a photoinitiator and a precursor in the development of various pharmaceuticals. Its aromatic system allows for easy functionalization, enabling chemists to modify its properties for specific applications. The presence of the azetidine ring introduces a cyclic amine structure, which is often utilized in drug design due to its ability to mimic natural amino acid residues and enhance binding affinity to biological targets.
The carboethoxy group attached to the benzophenone ring further enhances the compound's reactivity and solubility characteristics. This functional group is frequently employed in medicinal chemistry to improve metabolic stability and pharmacokinetic properties of drug candidates. The combination of these structural features makes 2-Azetidinomethyl-3'-carboethoxybenzophenone a valuable building block in the synthesis of novel therapeutic agents.
In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify new applications for compounds like 2-Azetidinomethyl-3'-carboethoxybenzophenone. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have enabled researchers to predict the potential biological activities of this compound with high accuracy. These studies have revealed promising leads for the development of new drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.
One particularly exciting area of research involves the use of 2-Azetidinomethyl-3'-carboethoxybenzophenone in the development of photochemically-induced therapies. The compound's ability to undergo photochemical reactions under controlled conditions makes it an excellent candidate for photodynamic therapy (PDT) and photocleavage applications. PDT involves the use of light-sensitive compounds to generate reactive oxygen species that selectively destroy target cells, making it an attractive approach for treating tumors and infected tissues.
Furthermore, the structural versatility of 2-Azetidinomethyl-3'-carboethoxybenzophenone has been exploited in the design of novel catalysts and ligands for organic transformations. Researchers have demonstrated its utility in cross-coupling reactions, hydrogenation processes, and asymmetric synthesis, highlighting its importance as a tool in synthetic chemistry. These advancements underscore the compound's potential not only as a pharmaceutical intermediate but also as a catalyst for industrial applications.
The synthesis of 2-Azetidinomethyl-3'-carboethoxybenzophenone itself presents several challenges due to its complex structural features. However, recent breakthroughs in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed reactions and enzymatic transformations have enabled researchers to construct the desired framework with high efficiency and selectivity. These improvements are crucial for scaling up production and making this compound more widely available for research purposes.
As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 2-Azetidinomethyl-3'-carboethoxybenzophenone. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of new applications for this compound. By analyzing vast datasets and predicting molecular properties, researchers can now explore its potential in ways that were previously unimaginable.
In conclusion, 2-Azetidinomethyl-3'-carboethoxybenzophenone (CAS No. 898754-56-8) represents a fascinating example of how structural complexity can be harnessed to develop innovative solutions in chemical and pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for drug synthesis, while its photochemical properties open up new avenues for therapeutic applications. As research progresses, it is likely that we will uncover even more exciting uses for this remarkable compound.
898754-56-8 (2-Azetidinomethyl-3'-carboethoxybenzophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)